Cas no 132769-76-7 (anthracen-9-ylmethyl hydrogen sulfate)

anthracen-9-ylmethyl hydrogen sulfate structure
132769-76-7 structure
Product name:anthracen-9-ylmethyl hydrogen sulfate
CAS No:132769-76-7
MF:C15H12O4S
MW:288.318383216858
CID:1231720
PubChem ID:179885

anthracen-9-ylmethyl hydrogen sulfate Chemical and Physical Properties

Names and Identifiers

    • anthracen-9-ylmethyl hydrogen sulfate
    • 9-anthracenemethanol, hydrogen sulfate
    • 9-Anthrylmethyl hydrogen sulfate
    • 9-sulfooxymethylanthracene
    • 132769-76-7
    • DTXSID30157758
    • 9-Anthrylmethylsulfate
    • Inchi: InChI=1S/C15H12O4S/c16-20(17,18)19-10-15-13-7-3-1-5-11(13)9-12-6-2-4-8-14(12)15/h1-9H,10H2,(H,16,17,18)
    • InChI Key: QTWSHOHUSMETTJ-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C=C3C=CC=CC3=C2COS(=O)(=O)O

Computed Properties

  • Exact Mass: 288.04566
  • Monoisotopic Mass: 288.04563003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 72Ų

Experimental Properties

  • PSA: 63.6

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